Cas no 1806417-56-0 (3-Fluoro-5-iodo-2-nitropyridine)

• Product Name: 3-Fluoro-5-iodo-2-nitropyridine
• CAS No: 1806417-56-0
• MF: C₅H₂FIN₂O₂
• MW: 267.984456539154
• CID: 4802428
• Update Time: 2025-05-26

3-Fluoro-5-iodo-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-iodo-2-nitropyridine

• Inchi： 1S/C5H2FIN2O2/c6-4-1-3(7)2-8-5(4)9(10)11/h1-2H
• InChI Key： XEQZDWDYUQZCLD-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 1.8
• Topological Polar Surface Area: 58.7

Additional information on 3-Fluoro-5-iodo-2-nitropyridine

3-Fluoro-5-iodo-2-nitropyridine (CAS No. 1806417-56-0): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

3-Fluoro-5-iodo-2-nitropyridine (CAS No. 1806417-56-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique chemical structure and potential applications. This compound belongs to the class of substituted pyridines, which are widely used in the development of pharmaceuticals, agrochemicals, and materials science. The presence of fluorine, iodine, and nitro groups in its structure imparts distinct chemical and biological properties, making it a valuable intermediate in various synthetic pathways.

The synthesis of 3-fluoro-5-iodo-2-nitropyridine typically involves a multi-step process. One common approach is the sequential introduction of the fluorine, iodine, and nitro substituents onto a pyridine ring. The first step often involves the fluorination of 2-chloro-5-nitropyridine using a suitable fluorinating agent such as Selectfluor (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)). This step yields 3-fluoro-2-chloro-5-nitropyridine, which can then be iodinated using iodine or an iodinating reagent like NIS (N-iodosuccinimide) to form the final product. The choice of reagents and reaction conditions is crucial for achieving high yields and purity.

Recent studies have highlighted the importance of 3-fluoro-5-iodo-2-nitropyridine in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases including cancer and inflammatory disorders. The iodine substituent provides a handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling, enabling the introduction of diverse aryl or heteroaryl groups.

The physical and chemical properties of 3-fluoro-5-iodo-2-nitropyridine are also noteworthy. It is a solid at room temperature with a melting point ranging from 100 to 105°C. The compound is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile (ACN). Its solubility in water is limited due to the presence of hydrophobic substituents. The electronic properties of the molecule are influenced by the electron-withdrawing nature of the fluorine and nitro groups, which can affect its reactivity and stability.

In terms of biological activity, 3-fluoro-5-iodo-2-nitropyridine has shown promise as a lead compound for drug discovery. Research has demonstrated its ability to modulate various biological targets, including enzymes and receptors involved in signal transduction pathways. For example, a study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory activity against human epidermal growth factor receptor 2 (HER2), a key target in breast cancer therapy.

The safety profile of 3-fluoro-5-iodo-2-nitropyridine is an important consideration for its use in medicinal chemistry. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and working under well-controlled conditions to minimize exposure risks.

In conclusion, 3-fluoro-5-iodo-2-nitropyridine (CAS No. 1806417-56-0) is a valuable compound with significant potential in medicinal chemistry research. Its unique structure and properties make it an attractive intermediate for the synthesis of novel pharmaceuticals and other functional materials. Ongoing research continues to explore its applications and optimize synthetic methods to enhance its utility in various fields.